Cas no 953887-40-6 (4-Amino-N-(4-fluorophenyl)methylbenzamide)

• Product Name: 4-Amino-N-(4-fluorophenyl)methylbenzamide
• CAS No: 953887-40-6
• MF: C₁₄H₁₃FN₂O
• MW: 244.264226675034
• CID: 4661580
• Update Time: 2025-06-11

4-Amino-N-(4-fluorophenyl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-N-[(4-fluorophenyl)methyl]benzamide
• Benzamide, 4-amino-N-[(4-fluorophenyl)methyl]-
• 4-Amino-N-(4-fluorophenyl)methylbenzamide

• Inchi： 1S/C14H13FN2O/c15-12-5-1-10(2-6-12)9-17-14(18)11-3-7-13(16)8-4-11/h1-8H,9,16H2,(H,17,18)
• InChI Key： UWFGALDXHXLRQD-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(F)C=C1)(=O)C1=CC=C(N)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-Amino-N-(4-fluorophenyl)methylbenzamide

4-Amino-N-(4-Fluorophenyl)methylbenzamide (CAS No. 953887-40-6): An Overview of Its Properties, Applications, and Recent Research

4-Amino-N-(4-fluorophenyl)methylbenzamide (CAS No. 953887-40-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of benzamides and is characterized by the presence of an amino group and a fluorinated phenyl ring, which contribute to its diverse chemical and biological properties.

The molecular formula of 4-Amino-N-(4-fluorophenyl)methylbenzamide is C₁₃H₁₂FN₂O, with a molecular weight of approximately 237.24 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including amide formation and fluorination steps. Its structural complexity and functional groups make it a valuable candidate for various applications in drug discovery and development.

In recent years, the study of 4-Amino-N-(4-fluorophenyl)methylbenzamide has been driven by its potential as a lead compound in the development of novel therapeutic agents. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are implicated in various inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 4-Amino-N-(4-fluorophenyl)methylbenzamide has also demonstrated promising activity as an anticancer agent. Studies have indicated that it can induce apoptosis in cancer cells by modulating key signaling pathways, such as the PI3K/Akt pathway and the MAPK pathway. This makes it a potential candidate for the development of targeted cancer therapies, particularly for solid tumors.

The pharmacokinetic properties of 4-Amino-N-(4-fluorophenyl)methylbenzamide have also been extensively studied. It has been found to exhibit good oral bioavailability and favorable pharmacokinetic profiles, which are essential for its therapeutic efficacy. Additionally, its low toxicity profile in preclinical studies suggests that it may be suitable for further clinical evaluation.

In terms of its chemical stability, 4-Amino-N-(4-fluorophenyl)methylbenzamide is generally stable under standard laboratory conditions. However, it is important to store it in a dry and cool environment to prevent degradation. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various experimental settings.

The synthesis of 4-Amino-N-(4-fluorophenyl)methylbenzamide typically involves several steps, starting with the preparation of the corresponding carboxylic acid or acid chloride. The amino group can be introduced through an amide coupling reaction using reagents such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) or N,N'-dicyclohexylcarbodiimide (DCC). The fluorinated phenyl ring can be introduced through electrophilic aromatic substitution or other fluorination methods.

In addition to its potential therapeutic applications, 4-Amino-N-(4-fluorophenyl)methylbenzamide has also been studied for its use as a probe molecule in biochemical assays. Its ability to selectively bind to specific protein targets makes it a valuable tool for understanding protein function and interactions. For example, it has been used to investigate the binding affinity and selectivity of certain enzymes involved in signal transduction pathways.

The ongoing research on 4-Amino-N-(4-fluorophenyl)methylbenzamide highlights its versatility and potential as a multifunctional compound. Recent studies have explored its effects on other biological processes, such as neuroprotection and antiviral activity. For instance, preliminary findings suggest that it may have neuroprotective effects by reducing oxidative stress and preventing neuronal cell death in models of neurodegenerative diseases like Alzheimer's disease.

In conclusion, 4-Amino-N-(4-fluorophenyl)methylbenzamide (CAS No. 953887-40-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge, paving the way for innovative treatments for various diseases.